1-(2-((3,4-dimethoxyphenyl)amino)-2-oxoethyl)-N-(2-methylbenzo[d]thiazol-5-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(3,4-dimethoxyanilino)-2-oxoethyl]-N-(2-methyl-1,3-benzothiazol-5-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C24H28N4O4S/c1-15-25-19-12-17(5-7-22(19)33-15)27-24(30)16-8-10-28(11-9-16)14-23(29)26-18-4-6-20(31-2)21(13-18)32-3/h4-7,12-13,16H,8-11,14H2,1-3H3,(H,26,29)(H,27,30)
• InChI Key: BXKNBPYELUXNEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)C3CCN(CC3)CC(=O)NC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C24H28N4O4S
• Molecular Weight: 468.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amide group (CONH), a piperidine ring (a six-membered ring containing nitrogen), and aromatic rings with methoxy (OCH3) and thiazole (a five-membered ring containing nitrogen and sulfur) substituents.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the individual aromatic rings, followed by the introduction of the functional groups through various chemical reactions. The exact synthesis pathway would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 3D structure would be influenced by factors such as the hybridization of the carbon atoms, the geometry of the functional groups, and the presence of any chiral centers.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amide group could undergo hydrolysis in the presence of an acid or base to form a carboxylic acid and an amine. The aromatic rings could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Antimicrobial Activity

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Tyrosinase Inhibition

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Analgesic Properties

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Skin Lightening and Melanin Reduction

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Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could involve exploring the synthesis of similar compounds, investigating their biological activity, or studying their physical and chemical properties.